2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide

• IUPAC Name: 2-[[(E)-3-(3-chlorophenyl)prop-2-enoyl]amino]benzamide
• InChI: InChI=1S/C16H13ClN2O2/c17-12-5-3-4-11(10-12)8-9-15(20)19-14-7-2-1-6-13(14)16(18)21/h1-10H,(H2,18,21)(H,19,20)/b9-8+
• InChI Key: CAUYFTWEVAYJMY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)/C=C/C2=CC(=CC=C2)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for further research. In

Mechanism of Action

The mechanism of action of 2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide is not yet fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of cancer cell growth and ultimately, cell death.
Biochemical and Physiological Effects
In addition to its potential applications in cancer treatment, 2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide has also been shown to have other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for researchers studying cancer biology and the development of new cancer therapies. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action is not yet fully understood, making it difficult to interpret results.

Future Directions

There are several future directions for research on 2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide. One area of research is the development of new cancer therapies based on this compound. Additionally, further studies are needed to fully understand the mechanism of action and to identify other potential applications in the treatment of inflammatory diseases and pain. Finally, research is needed to identify any potential side effects or limitations of using this compound in clinical settings.

Synthesis Methods

The synthesis of 2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide involves the reaction of 3-(3-chlorophenyl)acrylic acid with 2-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then purified through recrystallization to obtain a pure product.

Scientific Research Applications

2-{[3-(3-chlorophenyl)acryloyl]amino}benzamide has been shown to have potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.